Cas no 349089-41-4 (2,6-dimethyl-1-(2-nitrobenzoyl)piperidine)

• Product Name: 2,6-dimethyl-1-(2-nitrobenzoyl)piperidine
• CAS No: 349089-41-4
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• MDL: MFCD00583692
• CID: 3147995
• PubChem ID: 4111777
• Update Time: 2025-10-24

2,6-dimethyl-1-(2-nitrobenzoyl)piperidine Chemical and Physical Properties

Names and Identifiers

• (2,6-Dimethylpiperidin-1-yl)(2-nitrophenyl)methanone
• 2,6-dimethyl-1-(2-nitrobenzoyl)piperidine
• 349089-41-4
• (2,6-dimethylpiperidin-1-yl)-(2-nitrophenyl)methanone
• Oprea1_037513
• Z57260180
• H34006
• CS-0320286
• piperidine, 2,6-dimethyl-1-(2-nitrobenzoyl)-
• MFCD00583692
• AKOS017258760
• LS-07381
• F3386-5102
• AKOS003264471
• STK208023
• ALBB-023453

• MDL： MFCD00583692
• Inchi： 1S/C14H18N2O3/c1-10-6-5-7-11(2)15(10)14(17)12-8-3-4-9-13(12)16(18)19/h3-4,8-11H,5-7H2,1-2H3
• InChI Key： YXKQKCSGTPZICT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1[N+](=O)[O-])N1C(C)CCCC1C

Computed Properties

• Exact Mass: 262.13174244Da
• Monoisotopic Mass: 262.13174244Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 2,6-dimethyl-1-(2-nitrobenzoyl)piperidine

Recent Advances in the Study of 2,6-Dimethyl-1-(2-nitrobenzoyl)piperidine (CAS: 349089-41-4)

The compound 2,6-dimethyl-1-(2-nitrobenzoyl)piperidine (CAS: 349089-41-4) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This piperidine derivative, characterized by its 2-nitrobenzoyl substitution pattern, has emerged as a promising scaffold for drug discovery, particularly in the development of novel central nervous system (CNS) agents and antimicrobial compounds.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated that 349089-41-4 exhibits remarkable binding affinity to sigma-1 receptors, with IC50 values in the low micromolar range. The compound's ability to modulate sigma-1 receptor activity suggests potential applications in neuroprotection and pain management. Molecular docking simulations reveal that the 2-nitrobenzoyl group plays a crucial role in receptor binding through specific π-π interactions with Tyr103 and hydrophobic contacts with Leu105 and Val106 in the receptor binding pocket.

In antimicrobial research, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2,6-dimethyl-1-(2-nitrobenzoyl)piperidine show significant activity against drug-resistant strains of Staphylococcus aureus. The nitro group appears essential for this activity, as reduction to an amine group resulted in complete loss of antibacterial properties. Structure-activity relationship (SAR) studies indicate that the methyl groups at positions 2 and 6 of the piperidine ring contribute to membrane penetration and target binding.

Pharmacokinetic studies of 349089-41-4 have revealed interesting metabolic properties. The compound demonstrates moderate blood-brain barrier penetration (brain/plasma ratio of 0.45 in rodent models) and undergoes hepatic metabolism primarily via CYP3A4, with a plasma half-life of approximately 3.2 hours in mice. These characteristics make it a suitable candidate for further optimization in CNS drug development programs.

The synthetic accessibility of 2,6-dimethyl-1-(2-nitrobenzoyl)piperidine has also been improved through recent methodological advances. A 2023 publication in Organic Process Research & Development described a scalable, one-pot procedure for its synthesis with 78% overall yield, using commercially available 2,6-dimethylpiperidine and 2-nitrobenzoyl chloride under mild conditions. This development has facilitated larger-scale production for preclinical studies.

Current challenges in the development of 349089-41-4 derivatives include optimizing selectivity over related receptors (particularly sigma-2 receptors) and improving metabolic stability. Several pharmaceutical companies have included this scaffold in their discovery pipelines, with one candidate currently in Phase I clinical trials for neuropathic pain. Future research directions may explore its potential in other therapeutic areas, such as neurodegenerative diseases and cancer, where sigma-1 receptor modulation has shown promise.